![molecular formula C9H18O3 B6253919 rac-[(1R,3S,5s)-3,5-bis(hydroxymethyl)cyclohexyl]methanol CAS No. 72890-46-1](/img/no-structure.png)
rac-[(1R,3S,5s)-3,5-bis(hydroxymethyl)cyclohexyl]methanol
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| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-[(1R,3S,5s)-3,5-bis(hydroxymethyl)cyclohexyl]methanol involves the protection of a cyclohexane derivative followed by reduction and deprotection to yield the desired compound.", "Starting Materials": [ "Cyclohexanone", "Formaldehyde", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Acetic anhydride", "Pyridine" ], "Reaction": [ "Cyclohexanone is reacted with formaldehyde in the presence of sodium hydroxide to yield (1R,3S,5S)-3,5-bis(hydroxymethyl)cyclohexanol.", "The hydroxyl groups of the cyclohexanol are protected with acetic anhydride and pyridine to yield the corresponding acetate.", "The acetate is then reduced with sodium borohydride in methanol to yield the corresponding alcohol.", "Finally, the hydroxyl groups are deprotected with hydrochloric acid to yield rac-[(1R,3S,5s)-3,5-bis(hydroxymethyl)cyclohexyl]methanol." ] } | |
CAS RN |
72890-46-1 |
Product Name |
rac-[(1R,3S,5s)-3,5-bis(hydroxymethyl)cyclohexyl]methanol |
Molecular Formula |
C9H18O3 |
Molecular Weight |
174.2 |
Purity |
95 |
Origin of Product |
United States |
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